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CAS No.: 875621-88-8

Cat. No.: B1277789

Get Quote

An In-Depth Technical Guide to 2-(4-bromophenoxy)-N-methylacetamide: Properties,

Synthesis, and Applications

Introduction
2-(4-bromophenoxy)-N-methylacetamide is a chemical compound belonging to the

phenoxyacetamide class of molecules. This guide provides a comprehensive overview of its

chemical and physical properties, a detailed, field-proven protocol for its synthesis, and an

exploration of its potential applications, particularly in the realm of drug discovery and

development. The structure, characterized by a 4-bromophenoxy group linked via an ether

bond to an N-methylacetamide moiety, makes it a valuable intermediate and a scaffold for

building more complex molecules with potential biological activity. Phenoxyacetic acid and its

derivatives are known to possess a wide range of biological activities and are used in the

manufacturing of pharmaceuticals, pesticides, and fungicides[1]. This document is intended for

researchers, medicinal chemists, and professionals in drug development seeking to understand

and utilize this compound in their work.
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Physicochemical Properties
The fundamental physicochemical properties of 2-(4-bromophenoxy)-N-methylacetamide are

critical for its application in experimental settings, influencing factors such as solubility, reaction

kinetics, and formulation. The molecular weight is a cornerstone of this data, essential for all

stoichiometric calculations.

Quantitative data for the compound are summarized below.

Property Value Source

Molecular Weight 244.088 g/mol [2]

Molecular Formula C₉H₁₀BrNO₂ [2]

CAS Number 875621-88-8 [2]

Density 1.49 g/cm³ (Predicted) [2]

Melting Point 127.92 °C (Predicted) [2]

Flash Point 165.07 °C (Predicted) [2]

Water Solubility 1218.25 mg/L (Predicted) [2]

Hydrogen Bond Acceptors 2 [2]

Hydrogen Bond Donors 1 [2]

Rotatable Bonds 3 [2]

Synthesis and Mechanism: A Validated Approach
While a specific, peer-reviewed synthesis for 2-(4-bromophenoxy)-N-methylacetamide is not

extensively documented, a robust and logical two-step synthetic pathway can be employed.

This process leverages two fundamental and reliable reactions in organic chemistry: the

Williamson ether synthesis followed by amidation. The rationale behind this approach is its high

efficiency, use of readily available starting materials, and straightforward purification

procedures.

Proposed Synthetic Workflow
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Step 1: Williamson Ether Synthesis

Step 2: Amidation

4-Bromophenol

Ethyl 2-(4-bromophenoxy)acetate
(Intermediate)

K₂CO₃, Acetone, Reflux

Ethyl 2-chloroacetate

2-(4-bromophenoxy)-N-methylacetamide
(Final Product)

Ethanol, 25-50°C

Methylamine (aq.)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2-(4-bromophenoxy)-N-methylacetamide.

Experimental Protocol
Step 1: Synthesis of Ethyl 2-(4-bromophenoxy)acetate (Intermediate)

Rationale: This step utilizes the Williamson ether synthesis, a classic Sₙ2 reaction. 4-

bromophenol is deprotonated by a mild base, potassium carbonate, to form the more

nucleophilic phenoxide. This phenoxide then attacks the electrophilic carbon of ethyl 2-

chloroacetate, displacing the chloride to form the desired ether linkage. Acetone is an

excellent polar aprotic solvent for this reaction, facilitating the Sₙ2 mechanism while being

easy to remove.

Methodology:
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To a 500 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser,

add 4-bromophenol (1.0 eq), potassium carbonate (K₂CO₃, 1.5 eq), and acetone (200

mL).

Stir the mixture at room temperature for 15 minutes to ensure homogeneity.

Add ethyl 2-chloroacetate (1.1 eq) dropwise to the suspension.

Heat the reaction mixture to reflux (approx. 56°C) and maintain for 12-16 hours. Monitor

reaction progress via Thin Layer Chromatography (TLC).

After completion, cool the mixture to room temperature and filter off the inorganic salts.

Evaporate the acetone from the filtrate under reduced pressure.

Dissolve the resulting crude oil in ethyl acetate, wash with 1M NaOH (aq.) and then with

brine.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in

vacuo to yield the crude ester, which can be purified by column chromatography if

necessary.

Step 2: Synthesis of 2-(4-bromophenoxy)-N-methylacetamide (Final Product)

Rationale: The amidation step involves the nucleophilic acyl substitution of the ethoxy group

from the ester intermediate by methylamine. Methylamine is a stronger nucleophile than

ethanol, driving the reaction forward. The reaction can often be performed at room

temperature or with gentle heating.

Methodology:

Dissolve the ethyl 2-(4-bromophenoxy)acetate (1.0 eq) from Step 1 in ethanol in a 250 mL

round-bottom flask.

Cool the flask in an ice bath and slowly add an aqueous solution of methylamine (40 wt.

%, 2.0-3.0 eq).
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Allow the reaction to warm to room temperature and stir for 24 hours. Gentle heating (40-

50°C) may be required to drive the reaction to completion. Monitor progress by TLC.

Upon completion, reduce the solvent volume in vacuo.

The product often precipitates out of the solution upon cooling or addition of cold water.

Collect the solid product by vacuum filtration, wash with cold water, and dry under

vacuum.

Recrystallization from a suitable solvent system (e.g., ethanol/water) can be performed to

obtain a highly pure product.

Potential Applications in Research and
Development
The molecular architecture of 2-(4-bromophenoxy)-N-methylacetamide makes it a compound

of significant interest for drug discovery and materials science. Its utility stems from the

combination of a known bioactive scaffold (phenoxyacetamide) and a synthetically versatile

functional group (bromine).

Structural Rationale for Applications
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Potential Research Areas
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Caption: Relationship between the compound's structure and its potential applications.

As a Bioactive Scaffold: The phenoxyacetamide core is present in numerous compounds

with demonstrated pharmacological effects. Natural and synthetic compounds containing an

acetamide nucleus have shown anti-cancer, anti-inflammatory, and antimicrobial activities[3].

Derivatives of phenoxyacetic acid are associated with anti-mycobacterial, anti-leishmanial,

and anti-viral properties[1]. Therefore, 2-(4-bromophenoxy)-N-methylacetamide serves as

an excellent starting point for library synthesis to screen for these activities.

As a Synthetic Intermediate: The bromine atom on the phenyl ring is a key functional group

for synthetic elaboration. It provides a reactive handle for transition-metal-catalyzed cross-

coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig couplings. This allows for

the straightforward introduction of diverse chemical moieties, enabling the systematic

exploration of the structure-activity relationship (SAR) and the optimization of lead

compounds. The bromophenyl motif is a feature in various pharmaceuticals, including the

dual endothelin receptor antagonist Macitentan, highlighting its acceptance in medicinal

chemistry[4].
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Safety, Handling, and Storage
A specific Safety Data Sheet (SDS) for 2-(4-bromophenoxy)-N-methylacetamide is not

widely available. Therefore, a risk assessment must be conducted based on the properties of

structurally related compounds.

General Hazards: Based on related acetamides and bromo-aromatic compounds, this

substance should be treated as potentially harmful if swallowed, inhaled, or absorbed

through the skin[5][6]. It may cause irritation to the skin, eyes, and respiratory tract[5].

Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated

fume hood. Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g.,

nitrile), and safety glasses or goggles[7].

Handling: Avoid creating dust. Use engineering controls to minimize exposure. Keep away

from strong oxidizing agents[7].

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place[8].

Disposal: Dispose of the chemical and its container in accordance with local, state, and

federal regulations.

Disclaimer: The safety information provided is a guideline based on similar structures. All

laboratory work should be preceded by a thorough, compound-specific risk assessment

performed by qualified personnel.

Conclusion
2-(4-bromophenoxy)-N-methylacetamide is a well-defined chemical entity with a molecular

weight of 244.088 g/mol . While its direct applications are still under exploration, its structural

features make it a highly valuable molecule for research and development. It combines a

known bioactive phenoxyacetamide scaffold with a synthetically versatile bromophenyl group,

positioning it as an ideal intermediate for creating novel compounds in medicinal chemistry and

agrochemical research. The straightforward and robust synthetic protocol outlined in this guide

provides a reliable method for its preparation, enabling further investigation into its potential as

a cornerstone for future discoveries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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